tert-butyl ((3S,4R)-4-(4-fluorophenyl)pyrrolidin-3-yl)carbamate

• IUPAC Name: tert-butyl N-[(3S,4R)-4-(4-fluorophenyl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-13-9-17-8-12(13)10-4-6-11(16)7-5-10/h4-7,12-13,17H,8-9H2,1-3H3,(H,18,19)/t12-,13+/m0/s1
• InChI Key: NGLYODSLROCQTQ-QWHCGFSZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CNCC1C2=CC=C(C=C2)F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CNC[C@H]1C2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O2
• Molecular Weight: 280.34 g/mol
• CAS RN: 1628549-64-3

Description

Tert-butyl ((3S,4R)-4-(4-fluorophenyl)pyrrolidin-3-yl)carbamate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound is commonly referred to as Boc-4-fluoro-L-proline tert-butyl ester, and it is a derivative of proline, an amino acid commonly found in proteins.

Scientific Research Applications

Crystal Structure Analysis

• The compound tert-butyl ((3S,4R)-4-(4-fluorophenyl)pyrrolidin-3-yl)carbamate and its analogs have been studied for their crystal structures, which are essential in understanding the physical and chemical properties of these compounds. For instance, the structure of a similar compound, tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, was examined, revealing intramolecular hydrogen bonds critical for its stability and reactivity (Weber et al., 1995).

Synthesis and Optimization

• The synthesis process of similar compounds has been a significant area of research. For example, an efficient synthesis method for N-tert-butyl disubstituted pyrrolidines was developed, demonstrating a high overall yield. This includes the synthesis of (3S,4R)-1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid from 2-chloro-1-(2,4-difluorophenyl)-ethanone (Chung et al., 2005).

Photoredox-Catalysis

• Research has also focused on photoredox-catalyzed reactions involving tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, a related compound. This method has been used to assemble a range of 3-aminochromones under mild conditions, highlighting the compound's application in photocatalysis (Wang et al., 2022).

Medicinal Chemistry

• The structure and synthesis of tert-butyl carbamates have implications in medicinal chemistry. For instance, the synthesis of tert-butyl(1-benzylpyrrolidin-3-yl)methylcarbamate, starting from itaconic acid ester, has been developed for potential drug intermediates (Geng Min, 2010).

Material Science Applications

• In material science, the tert-butyl carbamate derivatives have been used to explore interactions like hydrogen and halogen bonds. This is demonstrated in the study of tert-butyl (2S)-2-(prop-2-yn-1-ylcarbamoyl)pyrrolidine-1-carboxylate, showing important chemical interactions (Baillargeon et al., 2014).

Chemical Bonding and Activation

• Research on tert-butyl ((3S,4R)-4-(4-fluorophenyl)pyrrolidin-3-yl)carbamate and its derivatives contributes to understanding chemical bonding and activation. For example, 2-tert-Butyl-6-(4-fluorophenyl)pyridine, a related compound, has been studied for its ability to activate sp2 and sp3 C-H bonds (Crosby et al., 2009).